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Compound of Interest

Compound Name: 7-Keto Cholesterol-d7

Cat. No.: B10788549

Technical Overview: 7-Keto Cholesterol-d7

For Researchers, Scientists, and Drug Development Professionals

This document provides core technical specifications for 7-Keto Cholesterol-d7, a labeled
metabolite of cholesterol. It is intended for use as an internal standard in quantitative analysis,
particularly in mass spectrometry-based methods.

Chemical Identity and Properties

7-Keto Cholesterol-d7 is the deuterated form of 7-Ketocholesterol, an oxidation product of
cholesterol. The inclusion of seven deuterium atoms provides a distinct mass shift, making it an
ideal internal standard for quantifying its unlabeled counterpart in various biological matrices.

Data Summary

The fundamental physicochemical properties of 7-Keto Cholesterol-d7 are summarized below.
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Property Value Citations
CAS Number 127684-08-6 [11[2][3][41[5]
Molecular Weight 407.68 g/mol [1][3]
Molecular Formula C27H37D702 [1112][3]

3B-hydroxy-5-cholestene-7-
Synonyms [1][2]
one-d7, 7-Oxocholesterol-d7

Experimental Protocols

The determination of the CAS (Chemical Abstracts Service) number is a registration process
and not a laboratory experiment. The molecular weight is calculated based on the molecular
formula and the atomic weights of the constituent isotopes. As such, experimental protocols for
the end-user are not applicable for these specific data points. For applications such as use as
an internal standard, protocols are highly dependent on the specific experimental design,
matrix, and instrumentation (e.g., GC-MS or LC-MS).[2]

Visualized Data Relationship

The following diagram illustrates the direct association between the chemical compound and its
primary identifiers.

Identifiers

Formula: C27H37D702
7-Keto Cholesterol-d7 MW: 407.68 g/mol

CAS: 127684-08-6
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Caption: Relationship between 7-Keto Cholesterol-d7 and its key identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b10788549?utm_src=pdf-body-img
https://www.benchchem.com/product/b10788549?utm_src=pdf-body
https://www.benchchem.com/product/b10788549?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/HK/zh/product/avanti/700046p
https://www.sigmaaldrich.com/HK/zh/product/avanti/700046p
https://www.caymanchem.com/product/25972/7-keto-cholesterol-d7
https://www.scbt.com/p/7-ketocholesterol-d7-127684-08-6
https://www.biomol.com/products/chemicals/biochemicals/7-keto-cholesterol-d7-cay25972-1
https://www.pharmaffiliates.com/en/127684-08-6-7-keto-cholesterol-d7-pasti054970.html
https://www.benchchem.com/product/b10788549#7-keto-cholesterol-d7-cas-number-and-molecular-weight
https://www.benchchem.com/product/b10788549#7-keto-cholesterol-d7-cas-number-and-molecular-weight
https://www.benchchem.com/product/b10788549#7-keto-cholesterol-d7-cas-number-and-molecular-weight
https://www.benchchem.com/product/b10788549#7-keto-cholesterol-d7-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10788549?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10788549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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